Cas no 905781-56-8 (3-(2Z)-2-(2-methoxyphenyl)imino-4-(3-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol)

• Product Name: 3-(2Z)-2-(2-methoxyphenyl)imino-4-(3-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol
• CAS No: 905781-56-8
• MF: C₁₉H₁₉N₃O₄S
• MW: 385.436863183975
• CID: 5505290
• Update Time: 2025-10-28

3-(2Z)-2-(2-methoxyphenyl)imino-4-(3-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• BRUMOUOIXCXAAS-VXPUYCOJSA-N
• 3-(2Z)-2-(2-methoxyphenyl)imino-4-(3-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol

• Inchi： 1S/C19H19N3O4S/c1-26-18-9-3-2-8-16(18)20-19-21(10-5-11-23)17(13-27-19)14-6-4-7-15(12-14)22(24)25/h2-4,6-9,12-13,23H,5,10-11H2,1H3
• InChI Key： BRUMOUOIXCXAAS-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CC([N+]([O-])=O)=C2)N(CCCO)C1=NC1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-(2Z)-2-(2-methoxyphenyl)imino-4-(3-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol

Introduction to 3-(2Z)-2-(2-methoxyphenyl)imino-4-(3-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol (CAS No. 905781-56-8)

The compound 3-(2Z)-2-(2-methoxyphenyl)imino-4-(3-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol, identified by the CAS number 905781-56-8, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure, featuring a thiazole core linked to an alcohol functional group and adorned with nitrophenyl and methoxyphenyl substituents, has garnered attention for its potential pharmacological properties. The unique arrangement of these functional groups suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

Recent studies in the domain of heterocyclic chemistry have highlighted the importance of thiazole derivatives in drug discovery. The thiazole ring is a privileged scaffold in medicinal chemistry due to its prevalence in bioactive molecules and its ability to modulate various biological pathways. The presence of an imino group and an alcohol moiety in this compound further enhances its structural complexity and potential for biological activity. These features are particularly intriguing in the context of developing novel therapeutic agents.

The nitrophenyl substituent at the 4-position of the thiazole ring is another critical feature that warrants exploration. Nitroaromatic compounds are well-documented for their diverse pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The combination of a nitro group with the thiazole core in this compound may lead to novel mechanisms of action that could be exploited for therapeutic benefit. Moreover, the methoxyphenyl group at the 2-position adds another layer of complexity, potentially influencing both the electronic properties and solubility of the molecule.

From a synthetic perspective, the preparation of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. The synthesis likely requires multi-step processes involving condensation reactions, cyclization, and functional group modifications. Advanced techniques such as transition-metal catalysis may have been employed to achieve regioselectivity and high yields. The successful synthesis of such complex molecules underscores the progress made in synthetic organic chemistry over recent decades.

The pharmacological evaluation of this compound is currently underway in several research laboratories. Preliminary studies suggest that it may exhibit inhibitory activity against specific enzymes or receptors implicated in various diseases. For instance, its structural features could make it a potent inhibitor of enzymes involved in inflammation or metabolic pathways. Additionally, the compound's ability to cross cell membranes may enhance its bioavailability, making it a viable candidate for oral administration.

In light of recent advancements in computational chemistry and molecular modeling, virtual screening techniques have been increasingly employed to identify potential drug candidates like this one. These methods allow researchers to predict binding affinities and interactions between the compound and biological targets with remarkable accuracy. Such computational approaches have accelerated the drug discovery process by enabling rapid evaluation of large libraries of compounds.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Its dual functionality—combining an alcohol moiety with heterocyclic scaffolds—makes it particularly interesting for developing treatments targeting central nervous system disorders or neurodegenerative diseases. Furthermore, its structural motifs are reminiscent of known bioactive molecules used in treating cardiovascular diseases or cancer. This versatility underscores its promise as a lead compound for further medicinal chemistry optimization.

As research progresses, additional analogs of this compound will likely be synthesized to explore structure-activity relationships (SARs). By systematically modifying specific functional groups or substituents while maintaining key structural elements like the thiazole core and nitrophenyl moiety, researchers can fine-tune pharmacological properties such as potency, selectivity, and pharmacokinetic profiles. This iterative approach is fundamental to developing safe and effective therapeutic agents from promising lead compounds.

The regulatory landscape also plays a crucial role in advancing compounds like this one toward clinical application. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards required for preclinical and clinical studies. Furthermore, adherence to guidelines set forth by regulatory agencies such as the FDA or EMA is essential for navigating drug approval processes successfully.

In conclusion,3-(2Z)-2-(2-methoxyphenyl)imino-4-(3-nitrophenyl)-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol (CAS No. 905781-56-8) represents a compelling example of how intricate molecular design can yield novel pharmacological entities with significant therapeutic potential. Its unique structural features—particularly its thiazole core combined with nitrophenyl and methoxyphenyl substituents—make it an exciting subject for further investigation across multiple disciplines within chemical biology and medicinal chemistry.